Cas no 1806885-72-2 (5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid
• CAS No: 1806885-72-2
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4891523
• Update Time: 2025-10-16

5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid

• Inchi： 1S/C9H8F2INO3/c1-16-7-4(2-6(14)15)9(12)13-3-5(7)8(10)11/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： OVBVFLSRCQGNPG-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(C(C(F)F)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid

5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid (CAS No. 1806885-72-2): An Overview

5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid (CAS No. 1806885-72-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid includes a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methoxy group, along with an acetic acid moiety. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the difluoromethyl group, for instance, can enhance metabolic stability and improve pharmacokinetic profiles, while the iodine atom can facilitate radiolabeling for imaging studies.

Recent research has focused on the synthesis and biological evaluation of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid. A study published in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound using a palladium-catalyzed coupling reaction. The authors demonstrated that this method provides high yields and excellent purity, making it suitable for large-scale production. Additionally, the synthesized compound was evaluated for its anti-inflammatory and anti-cancer properties.

In another study, researchers investigated the potential of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid as a lead compound for developing new anti-inflammatory drugs. The compound was found to exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed in vitro.

The anti-cancer properties of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid have also been explored. A preclinical study conducted by a team at a leading pharmaceutical company demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways implicated in cancer progression, such as PI3K/AKT and MAPK pathways. These findings suggest that 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid could serve as a valuable scaffold for designing more effective cancer therapeutics.

Beyond its therapeutic applications, 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid has also been studied for its potential use in imaging agents. The iodine atom in the molecule can be radiolabeled with isotopes such as Iodine-123 or Iodine-131, making it suitable for nuclear medicine applications. A recent publication in the European Journal of Nuclear Medicine and Molecular Imaging described the successful radiolabeling of this compound and its use in positron emission tomography (PET) imaging to visualize tumor tissues.

The versatility of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid extends to its potential as a building block for other bioactive molecules. Chemists have utilized this compound as a starting material to synthesize a range of derivatives with enhanced biological activities. For example, modifications to the acetic acid moiety have led to compounds with improved solubility and bioavailability, which are crucial factors in drug development.

In conclusion, 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-acetic acid (CAS No. 1806885-72-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing medical science.